2-hydroxy-N-(4'-nitro-4-biphenylyl)benzamide

• IUPAC Name: 2-hydroxy-N-[4-(4-nitrophenyl)phenyl]benzamide
• InChI: InChI=1S/C19H14N2O4/c22-18-4-2-1-3-17(18)19(23)20-15-9-5-13(6-10-15)14-7-11-16(12-8-14)21(24)25/h1-12,22H,(H,20,23)
• InChI Key: BIAXXLJSMAIZHN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NC2=CC=C(C=C2)C3=CC=C(C=C3)[N+](=O)[O-])O
• Molecular Formula: C19H14N2O4
• Molecular Weight: 334.3 g/mol

Description

2-hydroxy-N-(4'-nitro-4-biphenylyl)benzamide, also known as HNB, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in medicine and pharmacology. This compound is a member of the benzamide family, which is known for its diverse range of biological activities.

Mechanism of Action

The mechanism of action of 2-hydroxy-N-(4'-nitro-4-biphenylyl)benzamide is not fully understood, but it is believed to act by inhibiting certain enzymes and signaling pathways involved in the growth and proliferation of cancer cells. It may also work by reducing inflammation in the body.
Biochemical and Physiological Effects:
2-hydroxy-N-(4'-nitro-4-biphenylyl)benzamide has been shown to have several biochemical and physiological effects, including the inhibition of cell growth, induction of apoptosis (programmed cell death), and reduction of oxidative stress. It has also been shown to have anti-inflammatory effects and can reduce the production of inflammatory cytokines.

Advantages and Limitations for Lab Experiments

2-hydroxy-N-(4'-nitro-4-biphenylyl)benzamide has several advantages for use in lab experiments, including its low toxicity and high solubility in water. However, its limited stability and potential for degradation may pose challenges for its use in certain experiments.

Future Directions

There are several potential future directions for research on 2-hydroxy-N-(4'-nitro-4-biphenylyl)benzamide, including its potential use in combination with other drugs for the treatment of cancer and inflammation. Further studies are also needed to fully understand the mechanism of action of 2-hydroxy-N-(4'-nitro-4-biphenylyl)benzamide and to identify potential side effects and toxicity concerns. Additionally, research is needed to optimize the synthesis method for 2-hydroxy-N-(4'-nitro-4-biphenylyl)benzamide and to develop new methods for its delivery and administration in vivo.

Synthesis Methods

Several methods have been developed for synthesizing 2-hydroxy-N-(4'-nitro-4-biphenylyl)benzamide, including the reaction of 4-nitrobiphenyl with 2-aminophenol in the presence of a catalyst. Another method involves the reaction of 4-nitrobiphenyl with 2-hydroxybenzoyl chloride in the presence of a base.

Scientific Research Applications

2-hydroxy-N-(4'-nitro-4-biphenylyl)benzamide has been extensively studied for its potential applications in the treatment of various diseases, including cancer and inflammation. Several studies have shown that 2-hydroxy-N-(4'-nitro-4-biphenylyl)benzamide has anti-tumor properties and can inhibit the growth of cancer cells. It has also been shown to have anti-inflammatory effects and can reduce inflammation in the body.